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Compound of Interest

Compound Name: Vat Black 16

CAS No.: 1328-19-4

Cat. No.: B074306

Get Quote

Executive Summary & Material Profile
Vat Black 16 (VB16), chemically identified as a Violanthrone derivative (C.I. 59855, CAS 1328-

19-4), is a polycyclic aromatic hydrocarbon (PAH) traditionally used as a high-performance

textile dye. However, its rigid planar structure, extreme chemical stability, and broad optical

absorption spectrum have repositioned it as a high-value candidate for advanced

nanotechnology.

Unlike inorganic nanoparticles (e.g., Gold, Iron Oxide), VB16 nanoparticles are organic

semiconductors. They offer unique advantages in Electrophoretic Displays (EPD) due to their

low density and high blackness, and in Biomedicine as metal-free Photothermal Therapy (PTT)

agents.
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Property Specification

Chemical Name

Violanthrone (Anthra[9,1,2-

cde]benzo[rst]pentaphene-5,10-dione)

derivative

CAS Number 1328-19-4

Molecular Formula C₃₄H₁₆O₂ (Core structure)

Solubility
Insoluble in water, ethanol, acetone.[1] Soluble

in conc. H₂SO₄ (purple/blue solution).

Key Mechanism

Strong

-

stacking leads to aggregation; requires specific

"Acid Pasting" or "Milling" to achieve stable

nanoscale dispersion.

Synthesis Protocols
The extreme insolubility of Vat Black 16 is the primary challenge. Standard "solution chemistry"

does not apply. The following protocols utilize Acid Pasting (Reprecipitation) to break down bulk

crystals into nanoparticles, followed by surface functionalization for stability.

Protocol A: Acid Pasting & Reprecipitation (Bottom-Up)
Best for: Creating ultra-small (<100 nm) dispersions for inks and EPDs.

Reagents:

Crude Vat Black 16 Powder

Concentrated Sulfuric Acid (98% H₂SO₄)

Deionized Water (Ice cold)

Surfactant: Sodium Dodecyl Sulfate (SDS) or CTAB
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Safety Note: This reaction is highly exothermic. Wear full PPE (face shield, acid-resistant

gloves).

Step-by-Step Methodology:

Dissolution (The "Vatting" Step):

Slowly add 1.0 g of VB16 powder to 20 mL of 98% H₂SO₄ in a round-bottom flask.

Stir at 40–50°C for 2 hours. The solution will turn a deep purple/blue. Mechanism:

Protonation of the carbonyl oxygens disrupts intermolecular

-stacking, solubilizing the dye.

Precipitation (The "Crash" Step):

Prepare a beaker with 200 mL of Ice-Cold Water containing 0.5 g SDS (anionic surfactant)

under high-speed mechanical stirring (Ultra-Turrax or vigorous magnetic stirring).

Dropwise add the acid-dye solution into the vortex of the cold water.

Observation: The solution will instantly turn black as the dye reprecipitates into

nanoparticles. The rapid quenching prevents large crystal regrowth.

Purification:

Filter the suspension through a 0.2 µm PTFE membrane or centrifuge at 12,000 rpm for

20 mins.

Wash the pellet 3x with deionized water to remove residual acid and excess surfactant.

Validation: Check pH of supernatant; it must be neutral.

Dispersion:

Resuspend the pellet in DI water or buffer using probe sonication (20% amplitude, 5 mins).
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Protocol B: Surface Functionalization for Bio-
Applications (PEGylation)
Best for: Drug delivery systems and Photothermal Therapy (PTT) agents.

Reagents:

VB16 Nanoparticles (from Protocol A)

mPEG-SH or Amphiphilic Polymer (e.g., DSPE-PEG2000)

Methodology:

Encapsulation: Since VB16 has no easy reactive handles, use physical adsorption.

Mix VB16 nanoparticle suspension (1 mg/mL) with DSPE-PEG2000 (2 mg/mL).

Sonicate for 30 minutes at room temperature. The hydrophobic tails of the lipid-PEG will

anchor onto the hydrophobic VB16 surface.

Dialyze (MWCO 10kDa) against water for 24 hours to remove free polymer.

Visualization: Synthesis Workflow
The following diagram illustrates the Acid Pasting mechanism, highlighting the critical transition

from bulk crystal to stable nanoparticle.
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Caption: Figure 1.[1] Acid Pasting Synthesis Pathway. Solubilization in acid breaks crystal

lattice; rapid quenching reforms particles at nanoscale.

Characterization & Validation
To ensure scientific integrity, every batch must be validated against these parameters.
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Technique Metric
Acceptance
Criteria

Purpose

DLS (Dynamic Light

Scattering)

Hydrodynamic

Diameter
50 – 150 nm

Determines size

suitability for cellular

uptake or ink stability.

Zeta Potential Surface Charge > ±30 mV

Indicates colloidal

stability (resistance to

aggregation).

UV-Vis Spectroscopy Absorbance
Broad peak 400–800

nm

Confirms "Black"

character and

concentration.

TEM (Transmission

Electron Microscopy)
Morphology Spherical/Rod-like

Visual confirmation of

non-aggregated state.

Applications
A. Electronic Paper (Electrophoretic Displays)
Vat Black 16 is a prime candidate for the "Black" particles in E-Paper due to its high optical

density.

Mechanism: VB16 nanoparticles are charged (via surfactant, e.g., negative with SDS) and

suspended in a dielectric fluid. When an electric field is applied, they migrate to the top

electrode (pixel turns black).

Advantage: Unlike Carbon Black, VB16 is non-conductive, preventing short circuits in the

display matrix.

B. Biomedical: Photothermal Therapy (PTT)
Emerging Application for Drug Development. Violanthrone derivatives have high absorption in

the Near-Infrared (NIR) window.

Mechanism: Upon irradiation with an NIR laser (e.g., 808 nm), VB16 nanoparticles convert

photon energy into vibrational heat (non-radiative decay).
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Therapeutic Utility: This localized hyperthermia (>42°C) can ablate tumor cells.

Protocol:

Inject PEGylated VB16 NPs (IV or intratumoral).

Wait for accumulation (EPR effect).

Irradiate with 808 nm laser (1 W/cm²) for 5 mins.

Monitor temp via thermal camera.

Troubleshooting & Critical Control Points
Issue:Particles re-aggregate after acid quenching.

Cause: Insufficient surfactant or slow mixing speed.

Fix: Increase stirring speed to >1000 RPM during the quench step; ensure water is ice-

cold to freeze particle growth.

Issue:Low yield/Loss of material.

Cause: Incomplete precipitation.

Fix: Ensure the final pH is neutral; acid residues keep the dye partially soluble or unstable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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